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An In-depth Technical Guide to the Physical and Chemical Properties of Pure Niobium
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of pure niobium (Nb). Niobium, a refractory metal with atomic number 41,
possesses a unique combination of characteristics including high-temperature stability,
excellent corrosion resistance, and notable superconductivity, making it a critical material in
advanced scientific and industrial applications. This document summarizes key quantitative
data in structured tables, outlines methodologies for property determination, and includes
visualizations to illustrate fundamental concepts.

Atomic and Crystal Structure

Niobium is a transition metal located in Group 5 of the periodic table.[1] Its atomic properties
and crystal lattice are fundamental to its macroscopic behavior. The electron configuration of
niobium is [Kr] 4d* 5s!, which is atypical for its group and contributes to its physical and
chemical characteristics.[2][3] Pure niobium metal exists in a body-centered cubic (BCC)
crystal structure from absolute zero up to its melting point.[4][5][6] This structure is key to its
ductility and mechanical properties.

Table 1: General, Atomic, and Crystal Properties of Niobium
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Property Value
General Properties
Atomic Number 41[2][7]

Standard Atomic Weight

92.90637 g/mol [2]

Appearance

Gray metallic, develops a bluish tinge when
oxidized[2][3]

Phase at STP

Solid[1][4]

Atomic Properties

Electron Configuration

[Kr] 4d* 5s1[3][6]

Atomic Radius

2.08 A[6]

Covalent Radius

1.34 A6]

lonic Radius (+5e)

0.69 A[6][8]

Electronegativity (Pauling)

1.6[1][6]

lonization Energy (1st)

652.1 kd/mol[1]

Crystal Structure

| Crystal System | Body-Centered Cubic (BCC)[3][4][5][6] |

Caption: Body-Centered Cubic (BCC) crystal structure of Niobium.

Physical and Mechanical Properties

Niobium is classified as a refractory metal due to its very high melting point.[4] Despite its high

melting point, it has the lowest density among all refractory metals, making it valuable in

aerospace applications.[4] Pure, well-annealed niobium is soft and ductile, allowing it to be

easily formed into complex shapes.[2][5][9] However, its mechanical properties are highly

sensitive to impurities, which tend to increase its hardness and strength.[2]

Table 2: Thermal and Mechanical Properties of Niobium
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Property

Physical & Thermal Properties

Value

Density 8.57 g/lcm3[1][4][5]
Melting Point 2477 °C (2750 K)[1][4]
Boiling Point 4744 °C (5017 K)[1][4]

Thermal Conductivity (at 300 K)

53.7 W/(m-K)[2][4]

Coefficient of Thermal Expansion (at 20 °C)

7.3 x 10-¢ K-1[1][4]

Specific Heat Capacity

265 J/(kg-K)[L][6]

Heat of Fusion

26.8 kJ/mol[1][8]

Heat of Vaporization

680 kJ/mol[8]

Mechanical Properties (Annealed, Room Temp.)

Tensile Strength

~125 - 275 MPa[10][11]

Yield Strength (0.2% offset)

~70 - 207 MPa[9][11][12]

Young's Modulus (Modulus of Elasticity)

105 GPa[1][10]

Shear Modulus

38 GPa[1][10]

Poisson's Ratio

0.40[1][10]

Hardness (Mohs Scale)

6.0[1]

Hardness (Vickers)

1320 MPa[1]

| Elongation at Break | >25%][11] |

Electrical and Magnetic Properties

Pure niobium is a paramagnetic metal.[1][2] One of its most significant properties is its

superconductivity at cryogenic temperatures. It is one of three elemental Type Il

superconductors, meaning it remains superconducting even in the presence of strong magnetic
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fields.[2] Its critical temperature of 9.2 K is the highest among all elemental superconductors.[1]
[2] The superconducting properties of niobium are strongly dependent on its purity.[2]

Table 3: Electrical and Magnetic Properties of Niobium

Property Value

Electrical Properties

Electrical Resistivity (at 0 °C) 152 nQ-m[2][4]
Electrical Conductivity 6.7 x 10° S/m[1]
Superconducting Critical Temperature (Tc) 9.2 K[1][2]
Superconductor Type Type II[2]

Magnetic Properties

Magnetic Type Paramagnetic[1][2]

Volume Magnetic Susceptibility 2.37 x 1074 (S[1]

| Thermal Neutron Capture Cross-Section | 1.15 barns[6] |

Chemical Properties and Corrosion Resistance

Niobium exhibits excellent corrosion resistance to a wide array of aggressive media, a
property attributed to the spontaneous formation of a dense, stable, and self-healing passive
oxide film, primarily niobium pentoxide (Nb20s).[5][13][14] This protective layer renders it inert
to most mineral acids, organic acids, and salt solutions at temperatures below 100°C.[14][15]
While its corrosion resistance is not as absolute as that of tantalum, its lower cost and greater
availability make it a preferred material for many chemical processing applications.[2] At
elevated temperatures (above 400°C), it becomes susceptible to oxidation and reacts with
halogens, nitrogen, and carbon.[10][16]

Table 4: Summary of Niobium's Corrosion Resistance
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Corrosive Agent Resistance at < 100°C Notes
. . Resistant to all
Hydrochloric Acid (HCI) Excellent[14] .
concentrations.
o Resistant to most
Sulfuric Acid (H2S0a) Excellent )
concentrations.
o ] Widely used in nitric acid
Nitric Acid (HNO3) Excellent[14] ] o
production facilities.[13]
Aqua Regia Excellent[14] Resistant at room temperature.
] ) Dissolves niobium, especially
Hydrofluoric Acid (HF) Poor

when mixed with nitric acid.[16]

Alkali Solutions (e.g., NaOH) Moderate to Poor

Attacked by hot, concentrated

alkali solutions.

Liquid Metals (Li, Na, K, Pb) Excellent[14]

High resistance to many

molten metals.[14]

| Salt Solutions (e.g., FeCls) | Excellent[14] | Highly resistant to corrosion from most salt

solutions. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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